Cas no 1849243-83-9 (Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl-)

• Product Name: Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl-
• CAS No: 1849243-83-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5284131
• Update Time: 2025-11-01

Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl-

• Inchi： 1S/C9H17NO/c1-7-2-3-9(7,11)8(6-10)4-5-8/h7,11H,2-6,10H2,1H3
• InChI Key： ULGXPCPRAPLHDJ-UHFFFAOYSA-N
• SMILES： C1(C2(CN)CC2)(O)CCC1C

Additional information on Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl-

Exploring the Unique Properties and Applications of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1849243-83-9)

In the realm of specialized organic compounds, Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1849243-83-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and cyclobutanol moieties, has garnered attention in pharmaceutical and material science research. Its hybrid structure, combining a strained cyclobutane ring with an aminomethyl functional group, offers intriguing reactivity and versatility, making it a valuable building block for synthetic chemists.

The growing demand for novel small-molecule scaffolds in drug discovery has placed compounds like Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- at the forefront of research. Recent trends in AI-driven drug design and high-throughput screening have highlighted the importance of such structurally diverse molecules. Researchers are particularly interested in how the steric strain of the cyclobutane ring influences the compound's interactions with biological targets, a topic frequently searched in academic databases and structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, this compound's potential in advanced material synthesis is being explored. Its rigid backbone and functional groups make it a candidate for designing polymeric materials with tailored properties. In the context of green chemistry initiatives, scientists are investigating sustainable synthesis routes for Cyclobutanol derivatives, addressing common search queries about eco-friendly synthetic methods and atom economy in organic transformations.

The compound's stereochemistry and conformational dynamics are also subjects of intensive computational studies. With the rise of molecular modeling software and quantum chemistry calculations, researchers can predict how subtle modifications to the cyclopropyl-cyclobutanol core might enhance desired properties. This aligns with frequent search terms like "predicting molecular properties" and "computational drug design tools" in scientific communities.

Analytical characterization of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- presents interesting challenges due to its complex structure. Advanced techniques such as NMR spectroscopy (particularly 2D NMR), mass spectrometry, and X-ray crystallography are often employed to confirm its configuration and purity. These analytical aspects generate substantial interest, as evidenced by search volumes for "structural elucidation techniques" and "spectral interpretation" in chemical databases.

In the context of medicinal chemistry optimization, the aminomethylcyclopropyl substituent of this compound offers opportunities for creating prodrugs or targeted delivery systems. This resonates with current research trends focusing on precision medicine and controlled release formulations, topics that consistently rank high in scientific literature searches. The compound's potential as a chiral auxiliary or ligand in asymmetric synthesis further expands its utility in organic transformations.

From a regulatory perspective, the safety profile and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of Cyclobutanol derivatives are subjects of ongoing investigation. This addresses frequent queries about compound safety assessment and preclinical evaluation protocols in pharmaceutical development pipelines. The compound's stability under various conditions (pH stability, thermal stability, etc.) is another area of practical importance for potential applications.

The synthesis of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- typically involves multi-step organic transformations, with key steps including ring-closing reactions to form the cyclobutane core and subsequent functional group manipulations. Recent publications have explored catalytic methods and flow chemistry approaches to improve the efficiency of these synthetic routes, topics that align with industry searches for "process optimization in organic synthesis".

As research continues, the potential biological activities of this compound class are being mapped against various therapeutic targets. The presence of both hydrogen bond donor and acceptor sites in its structure makes it particularly interesting for protein-ligand interaction studies. This connects with trending searches about fragment-based drug discovery and molecular recognition principles in biochemical systems.

In material science applications, the incorporation of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- into supramolecular architectures or coordination polymers is being explored. The compound's ability to participate in non-covalent interactions while providing structural rigidity makes it attractive for designing functional materials with specific mechanical or optical properties, addressing common inquiries about "molecular engineering of materials".

The future directions for research on this compound likely include further exploration of its structure-property relationships, development of more efficient synthetic protocols, and expansion of its applications in both life sciences and materials engineering. As the scientific community continues to investigate strained ring systems and their unique chemistry, Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2-methyl- will undoubtedly remain an important subject of study with potential for innovative applications across multiple disciplines.